Cas no 2413883-55-1 (tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate
• CAS No: 2413883-55-1
• MF: C₁₇H₂₄F₃NO₃
• MW: 347.372575759888
• CID: 5674603
• PubChem ID: 165769243
• Update Time: 2025-06-09

tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665468
• tert-butyl N-{1-hydroxy-3-methyl-1-[3-(trifluoromethyl)phenyl]butan-2-yl}carbamate
• 2413883-55-1
• tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate

• Inchi： 1S/C17H24F3NO3/c1-10(2)13(21-15(23)24-16(3,4)5)14(22)11-7-6-8-12(9-11)17(18,19)20/h6-10,13-14,22H,1-5H3,(H,21,23)
• InChI Key： GLWBVSIRYNHVHC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C(C(C)C)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 347.17082811g/mol
• Monoisotopic Mass: 347.17082811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate

Introduction to tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate (CAS No. 2413883-55-1)

tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate, identified by its CAS number 2413883-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of functional groups such as hydroxyl, methyl, and trifluoromethyl substituents in its molecular structure contributes to its unique chemical properties and potential therapeutic benefits.

The molecular structure of tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate is characterized by a phenyl ring substituted with a trifluoromethyl group at the 3-position, a hydroxyl group at the 1-position, and a butanoyl chain linked to a carbamate moiety. The tert-butyl group at the nitrogen atom of the carbamate provides additional steric hindrance, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential applications in treating various diseases. Carbamates are known for their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and have been investigated for their role in modulating enzyme activity, receptor binding, and other pharmacological mechanisms. The specific substitution pattern in tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate suggests that it may exhibit unique interactions with biological systems, making it a valuable tool for researchers studying enzyme inhibition or receptor modulation.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammation is a complex biological process that involves numerous pathways and mediators. The hydroxyl group in the phenyl ring may facilitate hydrogen bonding interactions with biological targets, while the trifluoromethyl group can enhance metabolic stability. These features make tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate a promising candidate for further investigation as an anti-inflammatory drug candidate.

Additionally, the compound's structural features suggest potential applications in other therapeutic areas. For instance, the presence of a carbamate group can be exploited in designing kinase inhibitors or other enzyme-targeting molecules. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, carbamate-based compounds like tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-yl}carbamate could potentially modulate these pathways and provide therapeutic benefits.

Recent studies have also highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethyl group in tert-butyl N-{1-hydroxy-3-methyl-1-3-(trifluoromethyl)phenylbutan-2-y}carbamate can enhance lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability. Fluorinated aromatic rings have been successfully incorporated into numerous FDA-approved drugs due to their ability to improve pharmacokinetic properties. This underscores the significance of fluorine substitution in medicinal chemistry and reinforces the potential value of this compound.

The synthesis of tert-butyl N-{1-hydroxy-3-methyl-l-l-(trifluoromethyl)phenyIbutan-z-yI}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a trifluoromethylaniline derivative, followed by functionalization at the 3-position with a hydroxymethyl group. Subsequent steps involve protecting group strategies to prevent unwanted side reactions during subsequent transformations. Finally, carbamate formation is achieved through reaction with tert-butanol under acidic conditions.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of this compound. These techniques provide detailed information about molecular connectivity, functional group assignments, and crystal packing arrangements. Such structural insights are crucial for understanding how tert-butyl N-{l-hydroxy-S-methyI-l-l-(trifluoromethyI)phenyIbutan-z-yI}carbarnate interacts with biological targets and how its properties can be optimized for therapeutic applications.

In conclusion,tert-butYL N-{l-hydroxy-S-methyll-l-(trifluoromethyI)-phenyllbutan-z-yI}carbarnate (CAS No. 24l388355-l) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis, along with its potential as an anti-inflammatory agent or kinase inhibitor, underscores its significance in medicinal chemistry. Further studies are warranted to explore its full pharmacological profile and develop novel therapeutics based on this promising compound.